Cas no 112471-72-4 ((4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate)

• Product name: (4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate
• CAS No: 112471-72-4
• MF: C₁₈H₁₆O₉
• MW: 376.314
• CID: 2608851
• PubChem ID: 69581828

(4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate Chemical and Physical Properties

Names and Identifiers

• (4,7-diacetyloxy-6-methoxy-3-methyl-5,8-dioxonaphthalen-1-yl) acetate
• SCHEMBL5821938
• 7-Methoxy-2-methyl-5,8-dioxo-5,8-dihydronaphthalene-1,4,6-triyl triacetate
• DTXCID60691695
• DTXSID20740951
• 112471-72-4

• Inchi： InChI=1S/C18H16O9/c1-7-6-11(25-8(2)19)12-13(16(7)26-9(3)20)15(23)17(24-5)18(14(12)22)27-10(4)21/h6H,1-5H3
• InChI Key： DAHNPUFDOOZZSJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 376.07943208Da
• Monoisotopic Mass: 376.07943208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų
• XLogP3: 1.5